Cas no 1246466-83-0 (1-(trifluoromethyl)sulfanylpropan-2-amine)

• Product Name: 1-(trifluoromethyl)sulfanylpropan-2-amine
• CAS No: 1246466-83-0
• MF: C₄H₈F₃NS
• MW: 159.173230171204
• MDL: MFCD21721681
• CID: 5617895
• PubChem ID: 66218490
• Update Time: 2025-05-23

1-(trifluoromethyl)sulfanylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2955286
• AKOS015561970
• 1-[(trifluoromethyl)sulfanyl]propan-2-amine
• 1246466-83-0
• 1-(trifluoromethyl)sulfanylpropan-2-amine

• MDL： MFCD21721681
• Inchi： 1S/C4H8F3NS/c1-3(8)2-9-4(5,6)7/h3H,2,8H2,1H3
• InChI Key： CCLWBFMYVJFUKD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)CC(C)N

Computed Properties

• Exact Mass: 159.03295492g/mol
• Monoisotopic Mass: 159.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(trifluoromethyl)sulfanylpropan-2-amine

Introduction to 1-(trifluoromethyl)sulfanylpropan-2-amine (CAS No: 1246466-83-0)

1-(trifluoromethyl)sulfanylpropan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1246466-83-0, is a fluorinated sulfonamide derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and sulfanyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The trifluoromethyl group, a key structural feature of this compound, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This property has been extensively leveraged in the development of modern therapeutics, particularly in oncology and anti-inflammatory agents. The presence of the sulfanyl moiety further contributes to the compound's reactivity and potential utility in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(trifluoromethyl)sulfanylpropan-2-amine, facilitating its incorporation into complex molecular architectures. Researchers have explored its role as a precursor in the synthesis of sulfonamides, which are well-documented for their antimicrobial and anti-inflammatory properties. The introduction of fluorine atoms into these structures often leads to improved pharmacokinetic profiles, making such derivatives highly sought after in drug discovery.

In the realm of agrochemicals, derivatives of 1-(trifluoromethyl)sulfanylpropan-2-amine have been investigated for their potential as herbicides and fungicides. The fluorinated sulfonamides exhibit enhanced resistance to degradation under environmental conditions, which is crucial for long-lasting agricultural applications. Studies have demonstrated that these compounds can interfere with essential metabolic pathways in pests and pathogens, thereby providing effective crop protection solutions.

The pharmaceutical industry has also explored the therapeutic potential of 1-(trifluoromethyl)sulfanylpropan-2-amine and its analogs. Researchers have synthesized and evaluated numerous derivatives for their activity against a range of diseases, including cancer and infectious disorders. Preliminary studies suggest that certain modifications of this scaffold can lead to compounds with potent inhibitory effects on target enzymes and receptors. These findings underscore the importance of fluorinated sulfonamides as building blocks in drug development.

One particularly intriguing aspect of 1-(trifluoromethyl)sulfanylpropan-2-amine is its role in modulating immune responses. Fluorinated sulfonamides have been shown to influence cytokine production and immune cell function, making them promising candidates for immunomodulatory therapies. For instance, some derivatives have demonstrated efficacy in reducing inflammation and preventing autoimmune reactions, which could have significant implications for treating conditions such as rheumatoid arthritis and multiple sclerosis.

The synthesis of 1-(trifluoromethyl)sulfanylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced catalytic systems and flow chemistry techniques have been employed to optimize these processes. The ability to produce this compound efficiently is critical for its widespread use in research and industrial applications.

From a computational chemistry perspective, the molecular modeling of 1-(trifluoromethyl)sulfanylpropan-2-amine has provided insights into its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have helped elucidate how this compound binds to enzymes and receptors at the atomic level. This knowledge is instrumental in designing next-generation drugs with improved efficacy and reduced side effects.

The environmental impact of using 1-(trifluoromethyl)sulfanylpropan-2-amine as an intermediate must also be considered. While fluorinated compounds offer numerous advantages in terms of stability and bioactivity, their persistence in the environment raises concerns about potential ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprint.

In conclusion, 1-(trifluoromethyl)sulfanylpropan-2-amine (CAS No: 1246466-83-0) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in addressing global health challenges.